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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of Barium-140 (14°Ba) in the dating of nuclear events. The methodologies described are
essential for forensic radiochemistry, environmental monitoring, and nuclear safeguards.

Introduction

Barium-140 is a fission product with a relatively high yield in the nuclear fission of uranium and
plutonium.[1][2][3][4][5][6] Its half-life of 12.752 days makes it a valuable chronometer for
events that occurred several days to weeks prior to sample collection.[7] 14°Ba decays to
Lanthanum-140 (*4°La), which has a shorter half-life of 1.678 days. The activity ratio of the
parent-daughter pair, 4°Ba and 14°La, can be used to accurately determine the time elapsed
since the fission event, often referred to as "zero time".[7][8][9][10][11] This dating method is
crucial for investigating the origin and timeline of nuclear incidents.

Principle of 4°Ba/*4°La Dating

The dating method relies on the principles of radioactive decay and parent-daughter secular
equilibrium.[7] Following a nuclear event, 14°Ba is produced as a primary fission product. It then
decays to 4%La. The activity of 14°La in a sample is a function of the initial amount of 14°Ba and
the time elapsed since the event. By measuring the activities of both 14°Ba and its daughter
140 g, the time since the event can be calculated using the Bateman equation for radioactive
decay and ingrowth.[12][13][14]
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The activity ratio of 14°La to 14°Ba changes predictably over time. Initially, this ratio is zero. It
increases as 4°La grows in from the decay of 14°Ba, reaching a transient equilibrium after
about 10 days.[7] By measuring this ratio in a collected sample, one can pinpoint the time of
the nuclear event.

Quantitative Data

Nuclear Decay Data

Nuclide Half-life Decay Mode

Primary Gamma
Ray Energies (keV)

Barium-140 (**°Ba) 12.752 days B~ 162.7, 304.8, 537.3

Lanthanum-140

1.678 days B- 487.0, 815.8, 1596.5
(14°La)

Source: Data compiled from multiple nuclear data sources.

Cumulative Fission Yields of Barium-140

The cumulative fission yield is the fraction of a particular nuclide produced per fission event.
These values are crucial for estimating the initial amount of 4°Ba produced in a nuclear event.

Cumulative Fission Yield

Fissionable Material Neutron Energy

(%)
Uranium-235 (23°U) Thermal 6.29 £0.14
Uranium-235 (23°U) Fast 6.10£0.15
Plutonium-239 (2°Pu) Thermal 545+0.11
Plutonium-239 (2°Pu) Fast 5.23+0.16

Source: Data compiled from various experimental measurements and evaluated nuclear data
libraries.[1][2][3][4][5][6][15]

Experimental Protocols
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Protocol 1: Sample Collection and Preparation

Objective: To collect and prepare environmental samples (soil and water) for the analysis of
14OBa.

Materials:

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

e Sample containers (e.g., polyethylene bottles for water, plastic bags for soil)
e Deionized water

 Nitric acid (HNOs), concentrated

e Hydrofluoric acid (HF), concentrated (for soil)

e Perchloric acid (HCIOa4), concentrated (for soil)

e Drying oven

o Muffle furnace

e Hot plate

o Beakers and other standard laboratory glassware

Procedure for Water Samples:

Collect a representative water sample in a clean polyethylene bottle.

 Acidify the sample to a pH of less than 2 with concentrated nitric acid to prevent adsorption
of radionuclides to the container walls.

« Filter the sample through a 0.45 um filter to separate suspended and dissolved fractions, if
required.

e Proceed to the radiochemical separation protocol.
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Procedure for Soil Samples:

e Collect a surface soil sample from the area of interest.

e Dry the soil sample in an oven at 105°C to a constant weight.

» Homogenize the dried sample by grinding and sieving.

» Weigh a representative aliquot of the dried soil (e.g., 10-100 g) into a beaker.
e Ash the sample in a muffle furnace at 500-600°C to remove organic matter.

» Acid Digestion:

o Add a mixture of concentrated nitric acid and hydrofluoric acid to the ashed soil in a Teflon
beaker.

o Heat the mixture on a hot plate to near dryness.

o Add concentrated perchloric acid and heat until dense white fumes appear. Caution:
Perchloric acid is a strong oxidizing agent and should be handled with extreme care in a
fume hood designed for its use.

o Dissolve the residue in dilute nitric acid. The sample is now ready for radiochemical
separation.

Protocol 2: Radiochemical Separation of Barium-140

Objective: To isolate and purify 14°Ba from the sample matrix and other interfering
radionuclides. This protocol utilizes ion-exchange chromatography.

Materials:
o Cation exchange resin (e.g., AG50W-X8)
e Chromatography columns

e Hydrochloric acid (HCI), various concentrations
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Nitric acid (HNOs), various concentrations
Barium carrier solution (stable barium salt)
Ammonium hydroxide (NH4OH)

Oxalic acid

Procedure:

Add a known amount of stable barium carrier to the prepared sample solution to monitor
chemical yield.

Adjust the acidity of the sample solution to approximately 2 M HCI.

Prepare a cation exchange column by slurrying the resin in deionized water and pouring it
into the column.

Condition the column by passing 2 M HCI through it.

Load the sample solution onto the column. Radionuclides, including barium, will be adsorbed
onto the resin.

Wash the column with 2 M HCI to remove anionic and weakly bound cationic interfering
nuclides.

Elute interfering cations such as iron and other fission products with increasing
concentrations of HCI.

Elute Barium from the column using a higher concentration of HCI (e.g., 6 M HCI).
Collect the barium-containing fraction.

Precipitate barium as barium sulfate (BaSOa4) by adding sulfuric acid.

Filter, wash, and dry the precipitate.

Weigh the precipitate to determine the chemical yield of the separation.
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» Mount the precipitate for gamma spectrometry analysis.

Protocol 3: Gamma-Ray Spectrometry Analysis

Objective: To measure the activities of 14°Ba and its daughter *4°La.

Materials:

High-Purity Germanium (HPGe) gamma-ray spectrometer

Lead shielding

Calibration sources (e.g., mixed gamma standard)

Data acquisition and analysis software
Procedure:
o Energy and Efficiency Calibration:

o Perform an energy calibration of the HPGe detector using a standard source with well-
known gamma-ray energies covering the range of interest (approximately 100 keV to 2000
keV).

o Perform an efficiency calibration using a certified mixed-nuclide gamma-ray standard with
a geometry identical to that of the prepared samples.

o Sample Measurement:

o Place the prepared 4°Ba sample in a reproducible counting geometry in front of the
detector.

o Acquire a gamma-ray spectrum for a sufficient counting time to achieve good statistical
uncertainty for the photopeaks of interest.

e Spectral Analysis:

o ldentify the characteristic gamma-ray photopeaks for 14°Ba (e.g., 537.3 keV) and 14°La
(1596.5 keV).
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o Determine the net peak area for each identified photopeak.
o Calculate the activity of 14°Ba and 1#°La using the following formula:

Calculation of Time Since Nuclear Event

The time (t) since the nuclear event can be calculated from the activity ratio of 14°La to 4°Ba
using the Bateman equation for a parent-daughter decay chain where the initial daughter
activity is zero:

Az /A1 =2/ (A2- A1) * (1 - e™(Az - M)

Where:

A: is the activity of 14°La at the time of measurement.

A1 is the activity of 14°Ba at the time of measurement.

A2 is the decay constant of 14°La (In(2) / T1/2 of 14°La).

A1 is the decay constant of 14°Ba (In(2) / T1/2 of 14°Ba).

tis the time elapsed since the nuclear event (the unknown to be solved for).

This equation can be solved for 't' to determine the age of the sample.

Visualizations

Barium-140 Lanthanum-140 Cerium-140
(14OBa) (140La) (140Ce)
Ti/2 =12.752 d T1/2=1.678d Stable

Click to download full resolution via product page

Caption: Decay chain of Barium-140 to stable Cerium-140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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